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Compound of Interest

Compound Name: 5-Methylaminothiazole

Cat. No.: B15146193 Get Quote

A note on nomenclature: The term "5-Methylaminothiazole" is ambiguous and does not

correspond to a commonly registered chemical substance with a dedicated CAS number. The

most plausible interpretation for researchers and scientists is 2-Amino-5-methylthiazole, a

significant heterocyclic building block in medicinal chemistry. This guide will focus on this well-

documented compound.

IUPAC Name: 5-methyl-1,3-thiazol-2-amine[1] CAS Number: 7305-71-7[1]

This technical guide provides a comprehensive overview of 2-Amino-5-methylthiazole,

including its chemical properties, synthesis protocols, and its role as a key intermediate in the

synthesis of the non-steroidal anti-inflammatory drug (NSAID), Meloxicam.

Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties of 2-Amino-5-

methylthiazole.
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Property Value Source

Molecular Formula C4H6N2S [1][2]

Molecular Weight 114.17 g/mol [1][2]

Appearance
White to light yellow crystalline

powder
[3][4]

Melting Point 93-98 °C [4]

Solubility Soluble in Methanol [3]

pKa 5.42 ± 0.10 (Predicted) [3]

InChI
InChI=1S/C4H6N2S/c1-3-2-6-

4(5)7-3/h2H,1H3,(H2,5,6)
[1]

SMILES CC1=CN=C(S1)N [1]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Amino-5-methylthiazole and its subsequent use

in the synthesis of Meloxicam are outlined below.

Synthesis of 2-Amino-5-methylthiazole from 2-Chloropropionaldehyde and Thiourea

This method involves the cyclocondensation reaction of 2-chloropropionaldehyde with thiourea.

Materials: 2-chloropropionaldehyde, thiourea, 25% sodium hydroxide aqueous solution.

Procedure:

To an aqueous solution containing 2-chloropropionaldehyde, add thiourea in a molar ratio

of approximately 1:1.[5]

Heat the reaction mixture to a temperature between 60-80°C and maintain for 3 hours with

stirring.[5]

After the reaction is complete, cool the solution to room temperature.[5]
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Neutralize the reaction solution by the dropwise addition of a 25% sodium hydroxide

aqueous solution. This will precipitate the crystals of 2-amino-5-methylthiazole.[5]

The resulting crystals are then collected by filtration and can be vacuum dried.[5]

Yield: This method has been reported to achieve a yield of up to 92.0% based on thiourea.[5]

Synthesis of Meloxicam from 2-Amino-5-methylthiazole

2-Amino-5-methylthiazole is a key intermediate in the industrial synthesis of Meloxicam.[6][7][8]

Materials: 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid ethyl ester-1,1-

dioxide, 2-amino-5-methylthiazole, dimethyl sulfoxide (DMSO), ethanol, tetrahydrofuran

(THF).

Procedure:

In a reaction flask, combine 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid

ethyl ester-1,1-dioxide (1 mol) and 2-amino-5-methylthiazole (approximately 1.2 mol).[9]

Add dimethyl sulfoxide (DMSO) as a solvent and stir the mixture.[9]

Heat the reaction mixture to approximately 189°C. During the reaction, ethanol will be

distilled off.[9]

After about 3 hours, cool the reaction solution and add ethanol to precipitate the crude

product.[9]

Filter the cooled mixture to obtain the crude Meloxicam.[9]

The crude product can be recrystallized from tetrahydrofuran (THF) to yield high-purity

Meloxicam.[9]

Yield: This synthesis route can achieve a yield of around 90%.[9]

Logical and Signaling Pathway Visualizations
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The following diagrams illustrate the synthetic workflow from 2-Amino-5-methylthiazole to

Meloxicam and the biological signaling pathway of Meloxicam's action.
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Caption: Synthetic workflow for Meloxicam production.
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Caption: Meloxicam's mechanism of action via COX-2 inhibition.

Biological Activities and Applications
2-Amino-5-methylthiazole and its derivatives exhibit a wide range of biological activities,

making them valuable scaffolds in drug discovery.

Antioxidant Activity: Derivatives of 2-amino-5-methylthiazole have demonstrated significant

radical scavenging potential.[10] For instance, certain Schiff base derivatives have shown

notable scavenging effects against DPPH, hydroxyl, nitric oxide, and superoxide radicals.[10]

Antimicrobial and Antifungal Properties: This class of compounds has been investigated for

its antimicrobial and antifungal effects.[11]

Anti-inflammatory and Analgesic Potential: As a precursor to Meloxicam, 2-amino-5-

methylthiazole is integral to the production of a potent anti-inflammatory and analgesic drug.

[12]

Broader Pharmacological Relevance: The 2-aminothiazole core is present in a variety of

therapeutic agents with activities including antiviral, antibacterial, anticancer, and anti-HIV

effects.[12][13][14]

In addition to its role in pharmaceuticals, 2-Amino-5-methylthiazole is also used in other

chemical applications, such as in the development of dye-sensitized solar cells.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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